Cas no 2171490-66-5 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid
• CAS No: 2171490-66-5
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6249489
• PubChem ID: 165962926
• Update Time: 2025-05-20

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3-dimethylbutanamido]benzoic acid
• EN300-1480609
• 2171490-66-5

• Inchi： 1S/C28H28N2O5/c1-17(2)25(26(31)30(3)24-15-9-8-14-22(24)27(32)33)29-28(34)35-16-23-20-12-6-4-10-18(20)19-11-5-7-13-21(19)23/h4-15,17,23,25H,16H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： JSPZHFGTBBLOMN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)C1C=CC=CC=1C(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid (CAS No. 2171490-66-5)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid (CAS No. 2171490-66-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Dab-OH, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and diamine butanoic acid (Dab). Its unique structure and properties make it a valuable intermediate in the synthesis of various bioactive molecules and peptides.

The chemical structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid consists of a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to an amino group, which is further linked to a dimethylbutanamide moiety and a benzoic acid functional group. The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the preparation of complex peptides and proteins.

Recent advancements in the field of medicinal chemistry have highlighted the potential applications of Fmoc-Dab-OH in drug development. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that the presence of the Fmoc protecting group significantly enhanced the solubility and stability of the final products, leading to improved pharmacokinetic properties.

In addition to its role in antiviral drug development, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid has also shown promise in the treatment of neurodegenerative diseases. A 2022 study published in Chemical Biology & Drug Design explored the use of this compound as a building block for designing small molecules that can cross the blood-brain barrier and target specific proteins involved in Alzheimer's disease. The results indicated that derivatives of Fmoc-Dab-OH exhibited high selectivity and potency against beta-amyloid aggregation, a key pathological feature of Alzheimer's disease.

The versatility of Fmoc-Dab-OH extends beyond its use as an intermediate in drug synthesis. It has also found applications in materials science and nanotechnology. Researchers at the University of California, Berkeley, have utilized this compound to develop novel self-assembling nanostructures with potential applications in drug delivery systems. The unique combination of hydrophobic and hydrophilic regions within the molecule allows it to form stable micelles or vesicles, which can encapsulate therapeutic agents and deliver them to specific cellular targets.

The synthesis of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid typically involves several steps, including the protection of amino groups with Fmoc, followed by coupling reactions with appropriate carboxylic acids or esters. The final deprotection step is crucial for obtaining the desired product with high purity and yield. Various methods have been developed to optimize this process, including solid-phase peptide synthesis (SPPS) and solution-phase synthesis techniques.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3-dimethylbutanamidobenzoic acid (CAS No. 2171490-66-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and properties make it an invaluable tool for scientists working on novel therapeutics and advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.